5-[[3-(2,2-Dimethylcyclopentyl)-4-(2-fluoro-5-methoxyphenyl)phenyl]methoxy]spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-carboxylic acid
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Overview
Description
AM-5262 is a Potent GPR40 Full Agonist with improved rat PK profile and general selectivity profile. AM-5262 enhanced glucose stimulated insulin secretion (mouse and human islets) and improved glucose homeostasis in vivo (OGTT in HF/STZ mice) when compared to AM-1638. GPR40 (FFAR1 or FFA1) is a target of high interest being pursued to treat type II diabetes due to its unique mechanism leading to little risk of hypoglycemia.
Scientific Research Applications
Synthesis and Reactions
- Asymmetrical Spiro Compound Formation : A study demonstrated the formation of an asymmetrical spiro compound involving cycloaddition reactions, relevant to the chemical structure (Pozharskii et al., 1996).
- Synthesis of Spiro Compounds : Another research focused on synthesizing spiro compounds, including derivatives of cyclopropane-1,3-oxindole-carboxylic acid, which relates to the complex chemical structure mentioned (Yong et al., 2007).
Chemical Behavior and Applications
- Spirocyclic Compounds in Pharmaceuticals : Research on chiral spirocyclic compounds highlights their potential in pharmaceuticals, for instance, as active ingredients or catalysts (Liang et al., 2008).
- Reaction Mechanisms : Studies have explored the reaction mechanisms of similar cyclopropane derivatives, shedding light on the chemical behavior of complex compounds like the one (Wei, 2000).
Structural Analysis and Derivation
- Structural Determination of Spiro Compounds : Investigations into the structure of spiro compounds, including X-ray structural analysis, provide insights into the structural aspects of related complex molecules (Yashiro et al., 1975).
Novel Syntheses and Methodologies
- Methodology for Spiro[4.5] Decanes : Research on efficient strategies for constructing spiro[4.5] decanes, which are structurally related to the compound , offers insights into novel synthesis methodologies (Biju et al., 2003).
Applications in Material Science and Engineering
- Polymers with Pendant Spiro Orthoester Groups : The synthesis of polymers with spiro orthoester side groups, as explored in a study, indicates the compound's potential application in material science (Zamzow & Höcker, 1994).
Properties
CAS No. |
1222088-90-5 |
---|---|
Molecular Formula |
C33H35FO4 |
Molecular Weight |
514.6374 |
IUPAC Name |
5-[[3-(2,2-dimethylcyclopentyl)-4-(2-fluoro-5-methoxyphenyl)phenyl]methoxy]spiro[1,2-dihydroindene-3,2'-cyclopropane]-1'-carboxylic acid |
InChI |
InChI=1S/C33H35FO4/c1-32(2)13-4-5-27(32)25-15-20(6-10-24(25)26-16-22(37-3)9-11-30(26)34)19-38-23-8-7-21-12-14-33(28(21)17-23)18-29(33)31(35)36/h6-11,15-17,27,29H,4-5,12-14,18-19H2,1-3H3,(H,35,36) |
InChI Key |
XPLWBHWPOUEOSJ-RSKOUFDESA-N |
SMILES |
CC1(CCCC1C2=C(C=CC(=C2)COC3=CC4=C(CCC45CC5C(=O)O)C=C3)C6=C(C=CC(=C6)OC)F)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AM-5262; AM 5262; AM5262. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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